2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• SMILES: C1CC(C1)CC2=NC=CC(=O)N2
• InChI: InChI=1S/C9H12N2O/c12-9-4-5-10-8(11-9)6-7-2-1-3-7/h4-5,7H,1-3,6H2,(H,10,11,12)
• InChIKey: WHSHYGXLVHFSND-UHFFFAOYSA-N

2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one Overview

2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one (CAS: 1928831-85-9) is a heterocyclic building block belonging to the dihydropyrimidinone class, characterized by a 3,4-dihydropyrimidin-4-one core substituted at the 2-position with a cyclobutylmethyl group. Its molecular formula is C9H12N2O, with a molecular weight of 164.21 g/mol . This compound is supplied at a typical purity of 95% and is structurally distinct from common alkyl or aryl-substituted analogs due to the strained cyclobutyl ring, which imparts unique steric and conformational properties relevant to medicinal chemistry and fragment-based drug discovery.

Workflow Fragment-based screening and SAR library construction

Scaffold Cyclobutylmethyl-substituted dihydropyrimidinone core with steric distinction

Procurement fit Research-grade purity specification supports early discovery cost-sensitive workflows

Why Generic Dihydropyrimidinones Cannot Substitute

The dihydropyrimidinone scaffold is highly sensitive to substituent effects; even minor alkyl group modifications can significantly alter molecular recognition, physicochemical properties, and biological outcomes. The cyclobutylmethyl group at the 2-position introduces a strained four-membered ring that rigidifies the alkyl chain, reducing conformational entropy and potentially enhancing target binding selectivity compared to flexible linear alkyl chains like n-butyl or isopentyl [1]. Moreover, the unique steric profile of the cyclobutyl ring can occupy distinct hydrophobic pockets not accessible to smaller or more planar substituents. Generic substitution with commercially available 2-methyl or 2-ethyl analogs is therefore not scientifically equivalent and will likely lead to divergent structure-activity relationships (SAR) and inconsistent experimental results.

Linear alkyl analogs may not replicate cyclobutyl-induced conformational restriction.

2-methyl or 2-ethyl substitution may shift hydrophobic pocket occupancy and SAR profiles.

Conformational entropy differences may alter target binding selectivity compared to cyclobutylmethyl.

• [1] Wouters, J., & Ooms, F. (2001). Small molecule crystallography in drug design. Current Pharmaceutical Design, 7(7), 529-545. (Class-level inference regarding conformational restriction by cyclobutyl groups). View Source

2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one Differentiation

Purity Specification vs. Research-Grade Standards

The target compound is supplied with a documented purity of 95% , which is a standard specification for building blocks used in initial SAR exploration and fragment-based screening. This purity level is sufficient for high-throughput screening and early medicinal chemistry efforts. In contrast, higher purity grades (e.g., ≥98%) often come at a significant cost premium and may be unnecessary for initial hit-to-lead campaigns, providing a cost-effective advantage for procurement at scale.

Purity context

Specification review

95% reported vs. 97–98% typical research-grade

May support cost-sensitive early procurement

Batch-specific CoA review recommended

Evidence Dimension	Purity Specification (Vendor Reported)
Target Compound Data	95%
Comparator Or Baseline	Industry typical research-grade building block (often 97-98%)
Quantified Difference	2-3 percentage points lower purity, but suitable for early-stage research
Conditions	Vendor certificate of analysis (CoA) specification; actual batch purity may vary.

Why This Matters

This specification allows procurement teams to balance cost with performance requirements for early discovery phases, avoiding unnecessary expenditure on ultra-high purity materials.

Molecular Weight Advantage in Fragment-Based Screening

With a molecular weight of 164.21 g/mol , 2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one falls well within the 'Rule of Three' guidelines for fragment libraries (MW < 300). This is substantially lower than many 2-aryl substituted dihydropyrimidinones commonly used in drug discovery (e.g., 2-phenyl-3,4-dihydropyrimidin-4-one, MW ~174 g/mol, or more elaborate analogs exceeding 250 g/mol). The lower MW maximizes ligand efficiency and provides greater headroom for subsequent optimization.

Fragment MW profile

Class-level

164.21 g/mol vs. ~174 g/mol (2-phenyl analog)

Fragment-rule compliance supports library design

Class-level MW inference; may support ligand efficiency

Evidence Dimension	Molecular Weight
Target Compound Data	164.21 g/mol
Comparator Or Baseline	Typical 2-aryl-3,4-dihydropyrimidin-4-one analogs (e.g., 2-phenyl derivative: ~174 g/mol; many patented analogs >250 g/mol)
Quantified Difference	~6% lower than 2-phenyl analog; significantly lower than complex aryl-substituted variants
Conditions	Calculated based on molecular formula C9H12N2O

Why This Matters

The lower molecular weight makes this compound a more efficient starting point for fragment-based drug discovery, allowing for the addition of functional groups without exceeding desirable physicochemical limits.

Cyclobutyl-Induced Conformational Restriction

The cyclobutylmethyl substituent restricts the conformational freedom of the alkyl chain compared to linear alkyl groups like n-butyl. This restriction reduces the number of accessible conformations in solution, which can lead to enhanced binding affinity and selectivity for biological targets. While no direct head-to-head comparative data are available for this specific compound, class-level evidence from medicinal chemistry indicates that cyclobutyl-containing compounds often exhibit improved target engagement and pharmacokinetic properties relative to their acyclic counterparts [1].

Conformational restriction

Class-level

3 rotatable bonds (cyclobutylmethyl) vs. 4 (n-butyl analog)

Restricted flexibility may benefit binding entropy

Class-level inference; target-specific validation needed

Evidence Dimension	Number of Rotatable Bonds / Conformational Flexibility
Target Compound Data	3 rotatable bonds (excluding ring), constrained cyclobutyl ring
Comparator Or Baseline	2-n-butyl-3,4-dihydropyrimidin-4-one: 4 rotatable bonds, flexible chain
Quantified Difference	One fewer rotatable bond and presence of a strained ring system
Conditions	Structural comparison based on 2D chemical structure; biological implications inferred from class knowledge

Why This Matters

This structural feature can translate into more favorable entropic contributions to binding and potentially improved selectivity profiles in biological assays.

• [1] Wouters, J., & Ooms, F. (2001). Small molecule crystallography in drug design. Current Pharmaceutical Design, 7(7), 529-545. (Class-level inference regarding conformational restriction by cyclobutyl groups). View Source

2-(Cyclobutylmethyl)-3,4-dihydropyrimidin-4-one Applications

Fragment-Based Screening Libraries

Given its low molecular weight (164.21 g/mol) and unique cyclobutyl-containing scaffold, this compound is ideally suited for inclusion in fragment libraries targeting novel protein-protein interactions or allosteric sites. Its structural rigidity and moderate purity (95%) make it a cost-effective entry point for high-throughput fragment screening campaigns.

Medicinal Chemistry SAR Exploration

The cyclobutylmethyl group provides a distinct steric and electronic environment compared to common alkyl or aryl substituents. This compound serves as a valuable building block for exploring structure-activity relationships (SAR) around the 2-position of dihydropyrimidinones, particularly in programs targeting adenosine receptors or other GPCRs where cyclobutyl-containing antagonists have shown promise .

Chemical Biology Tool Synthesis

The availability of this compound at 95% purity and its synthetic accessibility via the Biginelli reaction [1] facilitate its use as an intermediate for the preparation of more complex probe molecules. Its cyclobutyl ring can serve as a bioisostere for phenyl or larger alkyl groups, enabling the design of chemical tools with improved solubility and metabolic stability.

Application

Selection Property

Validation Focus

Fragment-based library design

Cyclobutyl scaffold with fragment-compatible profile

Physicochemical profiling and library diversity evaluation

Medicinal chemistry SAR

Distinct steric/conformational features at 2-position

Binding assay and selectivity screening

Chemical probe synthesis

Synthetic accessibility via Biginelli reaction

Purity and identity confirmation for probe development

• [1] Kappe, C. O. (2000). Recent advances in the Biginelli dihydropyrimidine synthesis. Accounts of Chemical Research, 33(12), 879-888. (Class-level inference regarding synthetic accessibility). View Source